Cas no 2229310-56-7 (3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol)

• Product Name: 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol
• CAS No: 2229310-56-7
• MF: C₆H₁₀F₄O
• MW: 174.136616230011
• CID: 5916442
• PubChem ID: 165638491
• Update Time: 2025-05-22

3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol
• EN300-2007403
• 2229310-56-7

• Inchi： 1S/C6H10F4O/c1-5(2,3-11)4(7)6(8,9)10/h4,11H,3H2,1-2H3
• InChI Key： WWJCAKOACCXKGQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C)(C)CO

Computed Properties

• Exact Mass: 174.06677759g/mol
• Monoisotopic Mass: 174.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol

3,4,4,4-Tetrafluoro-2,2-dimethylbutan-1-ol (CAS No. 2229310-56-7): A Comprehensive Overview of Its Properties and Applications

The chemical compound 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol (CAS No. 2229310-56-7) is a fluorinated alcohol with unique structural and functional characteristics. This molecule, featuring a tetrafluoro substitution pattern and a dimethylbutanol backbone, has garnered attention in various industrial and research applications due to its distinct physicochemical properties. Its fluorine-rich structure contributes to enhanced thermal stability, lipophilicity, and resistance to degradation, making it a valuable intermediate in specialty chemical synthesis.

In recent years, the demand for fluorinated compounds like 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol has surged, driven by their utility in pharmaceuticals, agrochemicals, and advanced materials. Researchers and manufacturers are particularly interested in its potential as a building block for high-performance polymers and surface-active agents. The compound’s ability to modify surface properties aligns with the growing focus on water-repellent coatings and anti-fouling materials, addressing key challenges in sectors such as automotive, aerospace, and biomedical engineering.

One of the most searched questions about 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol revolves around its synthesis methods and safety profiles. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential due to its fluorinated nature. Industry professionals often inquire about its solubility in organic solvents, its boiling point, and its reactivity with common reagents—all critical factors for process optimization. Recent studies highlight its compatibility with green chemistry principles, as researchers explore catalytic routes to minimize waste and energy consumption during production.

The versatility of 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol extends to its role in electronic materials. With the rise of flexible electronics and OLED technologies, fluorinated alcohols are increasingly used to tailor the dielectric properties of thin-film components. This compound’s low polarizability and high electronegativity make it a candidate for improving device performance, a topic frequently explored in patent literature and academic journals.

Environmental considerations are another hotspot for discussions about fluorinated compounds. While 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol exhibits lower environmental persistence compared to longer-chain perfluorinated substances, its biodegradability and ecotoxicology remain active areas of research. Regulatory agencies and sustainability-driven industries seek data on its lifecycle impact, reflecting the broader shift toward eco-friendly fluorochemicals.

In summary, 3,4,4,4-tetrafluoro-2,2-dimethylbutan-1-ol (CAS No. 2229310-56-7) represents a compelling example of how fluorine chemistry continues to enable innovations across multiple disciplines. From specialty coatings to electronic materials, its applications are as diverse as the questions it inspires among scientists and engineers. As research progresses, this compound is poised to play a pivotal role in addressing both technical challenges and sustainability goals in the chemical industry.